![molecular formula C16H15F2NO2 B266969 2,4-difluoro-N-(4-isopropoxyphenyl)benzamide](/img/structure/B266969.png)
2,4-difluoro-N-(4-isopropoxyphenyl)benzamide
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Overview
Description
2,4-difluoro-N-(4-isopropoxyphenyl)benzamide, commonly known as DFPB, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in medicine and biochemistry. DFPB is a member of the benzamide family of compounds, which are known for their diverse range of biological activities.
Mechanism of Action
The exact mechanism of action of DFPB is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and signaling pathways involved in inflammation and tumor growth. DFPB has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory prostaglandins. It has also been shown to inhibit the activity of protein kinase C (PKC), a signaling pathway involved in tumor growth.
Biochemical and Physiological Effects:
DFPB has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines such as TNF-alpha and IL-1beta, as well as the production of reactive oxygen species (ROS) in animal models. In addition, DFPB has been shown to reduce the proliferation and migration of cancer cells in vitro.
Advantages and Limitations for Lab Experiments
One of the main advantages of using DFPB in lab experiments is its potent anti-inflammatory and analgesic effects. This makes it a useful tool for studying the mechanisms of inflammation and pain. In addition, DFPB has been shown to have antitumor activity, making it a useful tool for studying the mechanisms of cancer growth and development. However, one limitation of using DFPB in lab experiments is its potential toxicity. DFPB has been shown to be toxic to certain cell types at high concentrations, which may limit its usefulness in certain experimental settings.
Future Directions
There are a number of future directions for research on DFPB. One area of research is the development of new drugs based on the structure of DFPB for the treatment of inflammatory diseases and cancer. Another area of research is the elucidation of the exact mechanism of action of DFPB, which may lead to the development of more targeted and effective therapies. Finally, research on the toxicity of DFPB and its potential side effects is needed to ensure its safety for use in humans.
Conclusion:
In conclusion, DFPB is a promising compound with a range of potential applications in medicine and biochemistry. Its potent anti-inflammatory and analgesic effects, as well as its antitumor activity, make it a useful tool for studying the mechanisms of inflammation, pain, and cancer growth. Further research is needed to fully understand its mechanism of action and potential side effects, but the future looks bright for this intriguing compound.
Synthesis Methods
DFPB can be synthesized using a variety of methods. One of the most commonly used methods involves the reaction of 2,4-difluoronitrobenzene with 4-isopropoxyaniline in the presence of a reducing agent such as iron powder. The resulting intermediate is then treated with a strong acid to yield the final product. Other methods involve the use of palladium-catalyzed coupling reactions or Suzuki-Miyaura cross-coupling reactions.
Scientific Research Applications
DFPB has been extensively studied for its potential applications in medicine and biochemistry. It has been shown to exhibit potent anti-inflammatory and analgesic effects in animal models, making it a promising candidate for the development of new drugs for the treatment of inflammatory diseases such as arthritis. In addition, DFPB has been shown to have antitumor activity, making it a potential candidate for the development of new cancer therapies.
properties
Molecular Formula |
C16H15F2NO2 |
---|---|
Molecular Weight |
291.29 g/mol |
IUPAC Name |
2,4-difluoro-N-(4-propan-2-yloxyphenyl)benzamide |
InChI |
InChI=1S/C16H15F2NO2/c1-10(2)21-13-6-4-12(5-7-13)19-16(20)14-8-3-11(17)9-15(14)18/h3-10H,1-2H3,(H,19,20) |
InChI Key |
OMLUEPHSSGWGSN-UHFFFAOYSA-N |
SMILES |
CC(C)OC1=CC=C(C=C1)NC(=O)C2=C(C=C(C=C2)F)F |
Canonical SMILES |
CC(C)OC1=CC=C(C=C1)NC(=O)C2=C(C=C(C=C2)F)F |
Origin of Product |
United States |
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